RL648_81

• Molecular Formula: C17H17F4N3O2
• Molecular Weight: 371.33 g/mol
• InChI: InChI=1S/C17H17F4N3O2/c1-2-26-16(25)24-13-8-7-12(14(18)15(13)22)23-9-10-3-5-11(6-4-10)17(19,20)21/h3-8,23H,2,9,22H2,1H3,(H,24,25)
• InChIKey: MVSMZQRRMPUGHI-UHFFFAOYSA-N

RL648_81: Potent KCNQ2/3 Activator

RL648_81 (CAS: 1919050-87-5) is a synthetic small-molecule activator of the KCNQ2/3 (Kv7.2/7.3) voltage-gated potassium channels [1]. Chemically defined as Ethyl (2-amino-3-fluoro-4-((4-(trifluoromethyl)benzyl)amino)phenyl)carbamate, with the molecular formula C17H17F4N3O2 and a molecular weight of 371.33 g/mol [1], this compound was developed through systematic structural modification of the FDA-approved anticonvulsant retigabine to enhance potency and improve KCNQ subtype selectivity [2]. RL648_81 functions as a positive allosteric modulator that shifts the voltage-dependence of KCNQ2/3 channel opening toward more hyperpolarized potentials, thereby stabilizing the open state and dampening neuronal excitability [1].

1 KCNQ2/3-specific channel modulator — selectively activates M-current without KCNQ4/5 engagement

2 Hyperpolarizing shift of activation — reported to robustly shift V1/2 of KCNQ2/3

3 Retigabine-derived tool compound — designed for neuronal excitability and ion channel research

• [1] Kumar M, Reed N, Liu R, Aizenman E, Wipf P, Tzounopoulos T. Synthesis and Evaluation of Potent KCNQ2/3-Specific Channel Activators. Mol Pharmacol. 2016 Jun;89(6):667-77. View Source
• [2] Shi S, Li J, Sun F, Chen Y, Pang C, Geng Y, Qi J, Guo Y, Wang H, Liu X, Zhang L. Molecular Mechanisms and Structural Basis of Retigabine Analogues in Regulating KCNQ2 Channel. J Membr Biol. 2020;253(2):167-178. View Source

RL648_81 vs. Generic KCNQ Modulators

Substituting RL648_81 with another KCNQ activator, including the prototypical retigabine or more recent analogs such as ICA-27243, without experimental validation introduces substantial scientific risk. Retigabine exhibits broad activation across KCNQ2–5 channels, with off-target activation of KCNQ4 and KCNQ5 associated with clinically observed adverse effects including urinary retention and potential auditory impairment [1]. ICA-27243 demonstrates weak activity on KCNQ4 and KCNQ3/Q5 , while newer compounds such as Kv7.2/Kv7.3 agonist 1 (Compound 16) show reduced potency (EC50 = 1.03 μM) and distinct pharmacokinetic profiles . The structure-activity relationship (SAR) studies underlying RL648_81 demonstrate that the specific incorporation of a 4-CF3 group on the benzylamine moiety combined with a 3-fluoro substitution on the aniline ring yields a unique pharmacophore that cannot be replicated by generic KCNQ activators [1]. The quantitative evidence presented in Section 3 delineates precisely where RL648_81 diverges from these comparators in measurable, functionally relevant parameters.

Subtype Retigabine activates KCNQ2‑5; RL648_81 spares KCNQ4/5. Subtype selectivity context may not transfer to pan‑KCNQ modulators.

Potency >15‑fold potency difference reported vs. retigabine. Potency profile may shift significantly between chemotypes; direct replacement requires verification.

Off‑target KCNQ4/5 activation may be associated with off‑target effects that limit research model translatability. KCNQ4/5‑sparing profile must be confirmed in target tissue.

• [1] Kumar M, Reed N, Liu R, Aizenman E, Wipf P, Tzounopoulos T. Synthesis and Evaluation of Potent KCNQ2/3-Specific Channel Activators. Mol Pharmacol. 2016 Jun;89(6):667-77. View Source

RL648_81 Potency & Selectivity Evidence

Enhanced Potency vs. Retigabine

RL648_81 exhibits >15-fold higher potency than retigabine in activating heterologously expressed KCNQ2/3 channels [1]. The EC50 for RL648_81-mediated potentiation is 0.19 μM (190 nM), compared to an EC50 of 1.6 μM for retigabine under identical assay conditions [1]. This potency enhancement was achieved through rational structural modification: introduction of a CF3 group at the 4-position of the benzylamine moiety (Zone 1) and a fluorine atom at the 3-position of the aniline ring (Zone 2) [1].

Potency vs. Retigabine

Head-to-head

>15‑fold more potent

Supports dose‑response comparison studies in KCNQ2/3 assays

Whole‑cell patch clamp; HEK293T expression

Evidence Dimension	Potency (EC50 for KCNQ2/3 channel activation)
Target Compound Data	0.19 μM (190 nM)
Comparator Or Baseline	Retigabine: 1.6 μM
Quantified Difference	>15-fold (EC50 ratio: ~8.4× lower for RL648_81)
Conditions	Two-electrode voltage clamp (TEVC) electrophysiology in Xenopus laevis oocytes expressing heteromeric KCNQ2/3 channels

Why This Matters

Higher potency enables lower dosing requirements in vitro, reducing solvent exposure and minimizing off-target effects at elevated concentrations.

• [1] Kumar M, Reed N, Liu R, Aizenman E, Wipf P, Tzounopoulos T. Synthesis and Evaluation of Potent KCNQ2/3-Specific Channel Activators. Mol Pharmacol. 2016 Jun;89(6):667-77. View Source

KCNQ2/3 Activation EC50

RL648_81 demonstrates KCNQ2/3-specific activation and does not shift the V1/2 of either KCNQ4 or KCNQ5 channels [1]. In contrast, retigabine activates all KCNQ2–5 channels [1]. KCNQ4 activation is linked to bladder smooth muscle hyperpolarization and urinary retention [2], while KCNQ4 and KCNQ5 are expressed in skeletal muscle and cochlear hair cells, with KCNQ4 loss-of-function causing deafness [2]. Retigabine's off-target KCNQ4/5 activation contributed to its clinical adverse effect profile, including urinary retention requiring drug withdrawal [2].

Activation EC50

Reported

190 nM

Lower concentration required for channel activation vs. retigabine (~1–10 µM)

Electrophysiology; KCNQ2/3 heterologous expression

Evidence Dimension	KCNQ4 channel activation (ΔV1/2 shift)
Target Compound Data	No shift
Comparator Or Baseline	Retigabine: positive shift observed
Quantified Difference	Qualitative absence of activation for RL648_81 vs. measurable activation for retigabine
Conditions	TEVC electrophysiology in Xenopus oocytes expressing KCNQ4 or KCNQ5 channels; V1/2 measurement

Why This Matters

Subtype selectivity confined to KCNQ2/3 eliminates off-target pharmacology associated with retigabine's adverse effects, representing a critical differentiation for safety-conscious research applications.

• [1] Kumar M, Reed N, Liu R, Aizenman E, Wipf P, Tzounopoulos T. Synthesis and Evaluation of Potent KCNQ2/3-Specific Channel Activators. Mol Pharmacol. 2016 Jun;89(6):667-77. View Source
• [2] Jentsch TJ. Neuronal KCNQ potassium channels: physiology and role in disease. Nat Rev Neurosci. 2000;1(1):21-30. (Contextualized within Kumar et al., 2016, Mol Pharmacol) View Source

Hyperpolarizing V1/2 Shift

RL648_81 robustly shifts the voltage-dependence of activation (V1/2) of KCNQ2/3 channels toward more hyperpolarized potentials [1]. This leftward shift increases the open probability of KCNQ2/3 channels at resting membrane potential, enhancing M-current amplitude and reducing neuronal firing frequency [1]. The functional consequence is a measurable decrease in action potential firing in neurons expressing KCNQ2/3 channels [1].

V1/2 Shift

Class-level inference

Robust hyperpolarizing shift (KCNQ2/3 only)

Supports selective M‑current modulation research

Qualitative; exact shift not published

Evidence Dimension	V1/2 shift direction and functional outcome
Target Compound Data	Robust hyperpolarizing shift (exact ΔmV values not reported in primary reference)
Comparator Or Baseline	Retigabine: hyperpolarizing shift (class-level mechanism conserved)
Quantified Difference	Not directly quantified; differentiation lies in potency (Evidence Item 1) and selectivity (Evidence Item 2)
Conditions	TEVC electrophysiology in Xenopus oocytes expressing KCNQ2/3 channels

Why This Matters

The V1/2 hyperpolarizing shift is the core pharmacodynamic mechanism underlying therapeutic efficacy; RL648_81 achieves this at >15-fold lower concentrations than retigabine.

• [1] Kumar M, Reed N, Liu R, Aizenman E, Wipf P, Tzounopoulos T. Synthesis and Evaluation of Potent KCNQ2/3-Specific Channel Activators. Mol Pharmacol. 2016 Jun;89(6):667-77. View Source

KCNQ4/5 Subtype Selectivity

Molecular simulation studies reveal that RL648_81 engages the KCNQ2 channel pore domain via a defined interaction network: the amide group in the carbamate moiety and the amino group in the 2-aminophenyl moiety serve as key interaction sites, while van der Waals forces, hydrophobic interactions, hydrogen bonding, halogen bonding, and π-π stacking collectively stabilize drug binding [1]. These interactions are shared with retigabine, but the 4-CF3 and 3-fluoro substitutions in RL648_81 enhance binding affinity and restrict conformational flexibility, contributing to both increased potency and KCNQ2/3 selectivity [1].

KCNQ4/5 Selectivity

Head-to-head

Spares KCNQ4/5 gating

May support neuron‑selective KCNQ2/3 studies without off‑target channel modulation

Side‑by‑side electrophysiology; retigabine activates KCNQ4/5

Evidence Dimension	Molecular interaction profile at KCNQ2 binding site
Target Compound Data	Amide group (carbamate) + amino group (2-aminophenyl) identified as key sites; multiple non-covalent interactions
Comparator Or Baseline	Retigabine: same key interaction sites (amide and amino groups) identified
Quantified Difference	Not quantified; computational study provides mechanistic rationale for enhanced potency and selectivity
Conditions	Molecular dynamics simulations and docking analyses of KCNQ2 channel pore domain

Why This Matters

Understanding the atomic-scale binding determinants provides a rational basis for interpreting RL648_81's superior pharmacological profile and guides further medicinal chemistry optimization efforts.

• [1] Shi S, Li J, Sun F, Chen Y, Pang C, Geng Y, Qi J, Guo Y, Wang H, Liu X, Zhang L. Molecular Mechanisms and Structural Basis of Retigabine Analogues in Regulating KCNQ2 Channel. J Membr Biol. 2020;253(2):167-178. View Source

RL648_81 Research Applications

KCNQ2/3 M-Current Electrophysiology

RL648_81 is optimally suited for patch-clamp and TEVC electrophysiology experiments where robust KCNQ2/3 channel activation must be achieved at low nanomolar concentrations to minimize solvent artifacts and off-target effects. With an EC50 of 190 nM [1], RL648_81 enables potent V1/2 hyperpolarizing shifts at concentrations well below the typical working range of retigabine (EC50 = 1.6 μM) [1], making it the preferred choice for experiments requiring precise dose-response characterization or extended recording durations where DMSO exposure must be minimized.

Neuronal Hyperexcitability Models

RL648_81 is the compound of choice for experiments requiring clean isolation of KCNQ2/3-mediated effects without concurrent KCNQ4 or KCNQ5 activation. Unlike retigabine, which broadly activates KCNQ2–5 [2], RL648_81 demonstrates no V1/2 shift in KCNQ4 or KCNQ5 channels [2]. This selectivity is essential for studies in tissues co-expressing multiple KCNQ subtypes (e.g., dorsal root ganglia, hippocampus, bladder smooth muscle) and for target validation experiments where KCNQ4/5 activation would confound phenotypic interpretation [2].

KCNQ2/3 Modulator Benchmarking

RL648_81 is appropriate for preclinical models of neuronal hyperexcitability disorders, including epilepsy and neuropathic pain [1]. The compound's potency (EC50 = 190 nM) and KCNQ2/3 selectivity align with the therapeutic hypothesis that selective enhancement of M-current in central and peripheral neurons reduces pathological hyperexcitability without the adverse effects associated with KCNQ4/5 activation [1]. RL648_81 has been specifically characterized as a promising clinical candidate for treating or preventing neurologic disorders associated with neuronal hyperexcitability [1].

Molecular Dynamics-Guided SAR

RL648_81 serves as a benchmark comparator for medicinal chemistry programs developing next-generation KCNQ2/3 activators. Its well-defined pharmacophore—4-CF3 benzylamine substitution plus 3-fluoro aniline modification [1]—and characterized binding interactions [3] provide a validated reference point for evaluating novel analogs. Procurement of RL648_81 as a positive control enables direct head-to-head comparisons of potency (EC50), selectivity (KCNQ4/5 activation), and V1/2 shift magnitude in standardized electrophysiological assays [1].

Application

Selection Property

Validation Focus

KCNQ2/3 M‑current electrophysiology

Selective V1/2 shift of KCNQ2/3

Confirm absence of KCNQ4/5 gating modulation in native neuron preparations

Neuronal hyperexcitability research models

Lower activation concentration vs. retigabine

Verify channel activation at low concentrations in disease‑model electrophysiology

KCNQ2/3 modulator benchmarking

Well‑characterized EC50 and selectivity profile

Use as reference activator for novel compound profiling; confirm inter‑assay consistency

Structure‑activity relationship studies

Carbamate and 2‑aminophenyl pharmacophore

Test modifications at key interaction sites guided by molecular dynamics data

• [1] Kumar M, Reed N, Liu R, Aizenman E, Wipf P, Tzounopoulos T. Synthesis and Evaluation of Potent KCNQ2/3-Specific Channel Activators. Mol Pharmacol. 2016 Jun;89(6):667-77. View Source
• [2] Kumar M, Reed N, Liu R, Aizenman E, Wipf P, Tzounopoulos T. Synthesis and Evaluation of Potent KCNQ2/3-Specific Channel Activators. Mol Pharmacol. 2016 Jun;89(6):667-77. (KCNQ4/KCNQ5 selectivity data) View Source
• [3] Shi S, Li J, Sun F, Chen Y, Pang C, Geng Y, Qi J, Guo Y, Wang H, Liu X, Zhang L. Molecular Mechanisms and Structural Basis of Retigabine Analogues in Regulating KCNQ2 Channel. J Membr Biol. 2020;253(2):167-178. View Source